Cas no 622372-76-3 (4-(azidomethyl)-1,2-difluorobenzene)
622372-76-3 structure
Product Name:4-(azidomethyl)-1,2-difluorobenzene
CAS No:622372-76-3
MF:C7H5F2N3
MW:169.131507635117
MDL:MFCD24330489
CID:1636608
PubChem ID:59667798
Update Time:2025-04-21
4-(azidomethyl)-1,2-difluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-(azidomethyl)-1,2-difluoro-
- 4-(azidomethyl)-1,2-difluorobenzene
- DTXSID301292861
- EN300-282573
- AKOS021239082
- SCHEMBL14270113
- 622372-76-3
-
- MDL: MFCD24330489
- Inchi: 1S/C7H5F2N3/c8-6-2-1-5(3-7(6)9)4-11-12-10/h1-3H,4H2
- InChI Key: WULHNUGSMDNQSA-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CN=[N+]=[N-])F
Computed Properties
- Exact Mass: 169.04525
- Monoisotopic Mass: 169.04515350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 14.4Ų
Experimental Properties
- PSA: 48.76
4-(azidomethyl)-1,2-difluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-282573-0.05g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 0.05g |
$348.0 | 2025-03-19 | |
| Enamine | EN300-282573-0.1g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 0.1g |
$364.0 | 2025-03-19 | |
| Enamine | EN300-282573-0.25g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 0.25g |
$381.0 | 2025-03-19 | |
| Enamine | EN300-282573-0.5g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 0.5g |
$397.0 | 2025-03-19 | |
| Enamine | EN300-282573-1.0g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 1.0g |
$414.0 | 2025-03-19 | |
| Enamine | EN300-282573-2.5g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 2.5g |
$810.0 | 2025-03-19 | |
| Enamine | EN300-282573-5.0g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 5.0g |
$1199.0 | 2025-03-19 | |
| Enamine | EN300-282573-10.0g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 95.0% | 10.0g |
$1778.0 | 2025-03-19 | |
| Enamine | EN300-282573-1g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 1g |
$414.0 | 2023-09-09 | ||
| Enamine | EN300-282573-5g |
4-(azidomethyl)-1,2-difluorobenzene |
622372-76-3 | 5g |
$1199.0 | 2023-09-09 |
4-(azidomethyl)-1,2-difluorobenzene Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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